Cas no 377761-20-1 (4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl)-)

• Product Name: 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl)-
• CAS No: 377761-20-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5262260
• Update Time: 2025-10-23

4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl)-
• 2-Ethyl-5-(piperidin-1-yl)oxazole-4-carbonitrile

• Inchi： 1S/C11H15N3O/c1-2-10-13-9(8-12)11(15-10)14-6-4-3-5-7-14/h2-7H2,1H3
• InChI Key： QYVPKOPITQYGLN-UHFFFAOYSA-N
• SMILES： O1C(N2CCCCC2)=C(C#N)N=C1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl)-

Introduction to 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) and Its Significance in Modern Chemical Biology

4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) (CAS No. 377761-20-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen and one carbon atom. The presence of a nitrile group and an ethyl substituent at the 2-position, along with a piperidinyl moiety at the 5-position, imparts distinct chemical and biological functionalities that make it a valuable scaffold for developing novel therapeutic agents.

The structure of 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) is highly versatile, allowing for modifications at multiple sites to tailor its pharmacological properties. The oxazole ring itself is known for its stability and ability to participate in hydrogen bonding, making it an attractive component in drug design. The nitrile group introduces a polar site that can interact with biological targets, while the ethyl group enhances lipophilicity, improving membrane permeability. The piperidinyl substituent adds another layer of complexity, as piperidine derivatives are commonly found in bioactive molecules due to their favorable pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) has emerged as a promising candidate in this context due to its ability to interact with various biological targets. For instance, studies have shown that oxazole derivatives can inhibit enzymes involved in tumor proliferation by interfering with key signaling pathways. The nitrile group in this compound can act as a hydrogen bond acceptor, enhancing binding affinity to protein targets.

One of the most compelling aspects of 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) is its potential as a lead compound for drug development. Researchers have leveraged its scaffold to create analogs with enhanced potency and selectivity. For example, modifications at the 2-position or the piperidinyl moiety have led to compounds that exhibit improved pharmacological activity in preclinical models. These findings highlight the importance of 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) as a building block for innovative therapeutic strategies.

The synthesis of 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitrile group typically involves cyanation reactions, while the piperidinyl substitution can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Advanced synthetic techniques such as flow chemistry have been employed to optimize these processes, ensuring high yields and purity of the final product.

The biological activity of 4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) has been extensively studied in various cellular and animal models. Preliminary data suggest that this compound exhibits inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in disease pathogenesis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. These findings underscore the compound's potential as a therapeutic agent and justify further investigation into its mechanism of action.

In conclusion,4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) (CAS No. 377761-20-1) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic avenues. As our understanding of molecular interactions continues to evolve,4-Oxazolecarbonitrile, 2-ethyl-5-(1-piperidinyl) is poised to play a crucial role in the development of next-generation pharmaceuticals.